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Compound of Interest

Compound Name: N-Benzyl 4-chloropicolinamide
CAS No.: 116275-39-9
Cat. No.: B168464
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. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Benzyl-4-chloropicolinamide, a
picolinamide derivative. It details the compound's chemical identity, including its IUPAC name
and CAS number, and presents a detailed experimental protocol for its synthesis. While public
domain data on the specific biological activity and mechanism of action of N-Benzyl-4-
chloropicolinamide is limited, this guide explores the known biological activities of structurally
related compounds to offer context and suggest potential avenues for future research. This
document is intended to serve as a foundational resource for researchers interested in the
evaluation and potential applications of this and similar chemical entities.

Chemical Identity
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Identifier Value

Common Name N-Benzyl-4-chloropicolinamide

IUPAC Name N-benzyl-4-chloropyridine-2-carboxamide
CAS Number 116275-39-9[1]

Molecular Formula C13H11CIN20

Molecular Weight 246.69 g/mol

Experimental Protocols
Synthesis of N-Benzyl-4-chloropicolinamide

A documented method for the synthesis of N-Benzyl-4-chloropicolinamide involves the
amidation of a picolinate ester.

Materials:

Methyl 4-chloropicolinate

Benzylamine

Ether

Hexane

Procedure:

o A mixture of 5 grams of methyl 4-chloropicolinate and 3.44 grams of benzylamine is heated
at 100°C for 16 hours.

 After heating, the mixture is cooled.

 Trituration of the cooled mixture with a solution of ether and hexane affords N-benzyl-4-
chloro-pyridine-2-carboxamide.
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Caption: Synthesis workflow for N-Benzyl-4-chloropicolinamide.

Biological Activity and Potential Applications
(Inferred from Structurally Related Compounds)

Extensive searches of scientific literature and patent databases did not yield specific biological
activity data for N-Benzyl-4-chloropicolinamide. However, the broader class of N-
benzylpicolinamides and related structures have been investigated for various applications,
providing a basis for potential future research directions for the title compound.

» Herbicidal Activity: A study on N-benzyl-6-methylpicolinamides, which are structurally similar
to N-Benzyl-4-chloropicolinamide, identified them as a novel scaffold for bleaching
herbicides. These compounds were found to interfere with carotenoid biosynthesis. The
structure-activity relationship (SAR) in this study revealed that the introduction of electron-
withdrawing groups on the benzyl ring can enhance herbicidal activity.
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e Enzyme Inhibition:

o Acetylcholinesterase (AChE) Inhibition: Derivatives of N-benzyl pyridinium have been
synthesized and evaluated as potent inhibitors of acetylcholinesterase (AChE), an enzyme
implicated in Alzheimer's disease.

o USP1/UAF1 Deubiquitinase Inhibition: N-benzyl-2-phenylpyrimidin-4-amine derivatives
have been identified as potent inhibitors of the USP1/UAF1 deubiquitinase complex, which
is a promising target for anticancer therapies.

o Histone Deacetylase (HDAC) Inhibition: Substituted N-benzylpyrimidin-2-amine derivatives
have been designed as novel histone deacetylase (HDAC) inhibitors for the treatment of
cancer.

» Antitubercular Activity: A series of N-benzyl-4-((heteroaryl)methyl)benzamides were identified
as direct inhibitors of the NADH-dependent 2-trans enoyl-acyl carrier protein reductase
(InhA), a key enzyme in Mycobacterium tuberculosis. This suggests that related structures
could be explored for antitubercular properties.

Given these findings for related compounds, N-Benzyl-4-chloropicolinamide could be a
candidate for screening in assays related to herbicidal activity, cancer cell proliferation (through
inhibition of enzymes like USP1/UAF1 or HDACS), neurodegenerative diseases (via AChE
inhibition), or as an antibacterial agent.

Future Directions

The lack of specific biological data for N-Benzyl-4-chloropicolinamide presents an opportunity
for novel research. A logical next step would be to perform broad biological screening of this
compound to identify any potential activities. Based on the activities of related compounds,
initial assays could focus on:

» Herbicidal screening: Evaluating the effect of the compound on plant growth and carotenoid
biosynthesis.

¢ Anticancer screening: Assessing cytotoxicity against various cancer cell lines and performing
targeted enzyme inhibition assays (e.g., HDAC, USP1/UAF1).
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o Neuroactivity screening: Testing for inhibition of acetylcholinesterase and other relevant

neurological targets.

e Antimicrobial screening: Evaluating its activity against a panel of bacteria, including

Mycobacterium tuberculosis.

The logical workflow for future investigation is presented below.
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Caption: Proposed workflow for the biological evaluation of N-Benzyl-4-chloropicolinamide.

Conclusion
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N-Benzyl-4-chloropicolinamide is a readily synthesizable picolinamide derivative. While its
specific biological functions have not been reported in the public domain, the diverse activities
of structurally related compounds suggest that it may hold potential in various fields, including
agrochemicals and pharmaceuticals. This technical guide provides the foundational chemical
information and a clear path for future research to unlock the potential of this compound.
Further investigation through broad biological screening is warranted to determine its place
within the landscape of bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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